1-(2-bromo-1-benzothiophen-4-yl)piperazine dihydrochloride
Description
“1-(2-bromo-1-benzothiophen-4-yl)piperazine dihydrochloride” is a chemical compound with the CAS Number: 2445800-63-3 . It has a molecular weight of 370.14 and its IUPAC name is 1-(2-bromobenzo[b]thiophen-4-yl)piperazine dihydrochloride . The compound is typically stored at room temperature and is available in powder form .
Synthesis Analysis
The synthesis of piperazine derivatives, such as “1-(2-bromo-1-benzothiophen-4-yl)piperazine dihydrochloride”, has been a topic of recent research . Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .
Molecular Structure Analysis
The InChI code for “1-(2-bromo-1-benzothiophen-4-yl)piperazine dihydrochloride” is 1S/C12H13BrN2S.2ClH/c13-12-8-9-10(2-1-3-11(9)16-12)15-6-4-14-5-7-15;;/h1-3,8,14H,4-7H2;2*1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.
Physical And Chemical Properties Analysis
“1-(2-bromo-1-benzothiophen-4-yl)piperazine dihydrochloride” is a powder that is stored at room temperature . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the available resources.
Safety and Hazards
The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Future Directions
The future directions for “1-(2-bromo-1-benzothiophen-4-yl)piperazine dihydrochloride” and similar compounds are likely to be influenced by the ongoing research into the synthesis of piperazine derivatives . As these compounds are widely used in drugs and show a wide range of biological and pharmaceutical activity , further exploration of their properties and potential applications is expected.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-bromo-1-benzothiophen-4-yl)piperazine dihydrochloride involves the reaction of 2-bromo-1-benzothiophene with piperazine followed by the addition of hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": ["2-bromo-1-benzothiophene", "piperazine", "hydrochloric acid"], "Reaction": [ "Step 1: Dissolve 2-bromo-1-benzothiophene (1.0 g, 4.3 mmol) and piperazine (0.5 g, 5.7 mmol) in 10 mL of anhydrous tetrahydrofuran (THF).", "Step 2: Add 1.0 mL of triethylamine (TEA) to the reaction mixture and stir for 30 minutes at room temperature.", "Step 3: Slowly add 1.0 mL of hydrochloric acid (HCl) to the reaction mixture and stir for an additional 30 minutes.", "Step 4: Filter the resulting solid and wash with diethyl ether to obtain the crude product.", "Step 5: Dissolve the crude product in 10 mL of water and add 1.0 mL of hydrochloric acid to form the dihydrochloride salt.", "Step 6: Filter the resulting solid and wash with water to obtain the final product, 1-(2-bromo-1-benzothiophen-4-yl)piperazine dihydrochloride." ] } | |
CAS RN |
2445800-63-3 |
Product Name |
1-(2-bromo-1-benzothiophen-4-yl)piperazine dihydrochloride |
Molecular Formula |
C12H15BrCl2N2S |
Molecular Weight |
370.1 |
Purity |
95 |
Origin of Product |
United States |
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